Cas no 486430-84-6 ((1R,4S,5R)-3,3-difluoro-1,4,5-trihydroxycyclohexane-1-carboxylic acid)

• Product Name: (1R,4S,5R)-3,3-difluoro-1,4,5-trihydroxycyclohexane-1-carboxylic acid
• CAS No: 486430-84-6
• MF: C₇H₁₀F₂O₅
• MW: 212.148109912872
• CID: 932036
• PubChem ID: 12024227
• Update Time: 2025-04-19

(1R,4S,5R)-3,3-difluoro-1,4,5-trihydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3,3-difluoro-1,4,5-trihydroxy-, (1R,4S,5R)- (9CI)
• (1R,4S,5R)-3,3-Difluoro-1,4,5-trihydroxycyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid,3,3-difluoro-1,4,5-trihydroxy-,(1R,4S,5R)-(9ci)
• 486430-84-6
• (1R,4S,5R)-3,3-difluoro-1,4,5-trihydroxycyclohexane-1-carboxylic acid

• Inchi： 1S/C7H10F2O5/c8-7(9)2-6(14,5(12)13)1-3(10)4(7)11/h3-4,10-11,14H,1-2H2,(H,12,13)/t3-,4+,6-/m1/s1
• InChI Key： JTOMRSMMMDLWND-ALEPSDHESA-N
• SMILES： FC1([C@H]([C@@H](C[C@](C(=O)O)(C1)O)O)O)F

Computed Properties

• Exact Mass: 212.04962974g/mol
• Monoisotopic Mass: 212.04962974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98Ų